![molecular formula C15H21NO6S2 B2930483 1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-3-(isobutylsulfonyl)azetidine CAS No. 1795086-36-0](/img/structure/B2930483.png)
1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-3-(isobutylsulfonyl)azetidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-3-(isobutylsulfonyl)azetidine, also known as DBIBSA, is a chemical compound that has been widely studied in the field of medicinal chemistry. This molecule has unique properties that make it a promising candidate for drug development, particularly in the treatment of cancer and other diseases.
Scientific Research Applications
Sulfonamides in Medical Applications
Sulfonamides, a group of compounds that share a common sulfonyl functional group, have been extensively studied for their therapeutic applications, particularly as antimicrobial agents. While the direct compound is not mentioned, the research on sulfonamides like salicylazosulfapyridine (SASP) and albendazole provides a perspective on how such compounds are utilized in medical research and treatment.
Ulcerative Colitis Treatment
Salicylazosulfapyridine has been used in treating ulcerative colitis, highlighting the application of sulfonamides in managing inflammatory bowel diseases. The drug's mechanism involves the modulation of inflammatory responses, although it can induce hemolysis in glucose-6-phosphate dehydrogenase (G6PD) deficient subjects, suggesting a need for caution in certain patient populations (Cohen, Rosenthal, & Karp, 1968).
Neurocysticercosis Treatment
Albendazole, another sulfonamide, is highlighted for its application in treating neurocysticercosis, an infection caused by the pork tapeworm. The compound's metabolism in patients, including the formation of albendazole sulfoxide and sulfone, is critical for its antiparasitic efficacy. The pharmacokinetics and interaction with other drugs, such as praziquantel, have been studied to optimize treatment protocols and improve outcomes (Marques, Takayanagui, & Lanchote, 2002).
Antiparasitic Treatment Efficiency
The plasma levels of albendazole sulfoxide, the active metabolite of albendazole, have been correlated with the treatment efficacy in patients with parenchymal neurocysticercosis. This research underscores the importance of drug metabolism and plasma concentration levels in achieving desired therapeutic outcomes (Arroyo et al., 2019).
Properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-(2-methylpropylsulfonyl)azetidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO6S2/c1-11(2)10-23(17,18)13-8-16(9-13)24(19,20)12-3-4-14-15(7-12)22-6-5-21-14/h3-4,7,11,13H,5-6,8-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYMGUQQYLWCUMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CS(=O)(=O)C1CN(C1)S(=O)(=O)C2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.